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A Comparative Guide to Data from JPL's Earth-Observing Satellites for Researchers and Drug
Development Professionals

This guide provides a comparative analysis of data products from various Earth-observing
satellites managed by or in collaboration with NASA's Jet Propulsion Laboratory (JPL). The
information is intended for researchers, scientists, and drug development professionals who
may leverage this data for environmental health studies, epidemiological research, and other
related applications.

I. Ocean Surface Topography

JPL has been a key player in measuring ocean surface topography, which is crucial for
understanding ocean circulation, sea-level rise, and climate patterns. This section compares
data from several key altimetry missions.

Data Presentation
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Experimental Protocols

Calibration and Validation of Satellite Altimetry Data:

The accuracy of sea surface height measurements from satellite altimeters is rigorously
validated through a combination of techniques to ensure data quality and consistency across
different missions.[1][2][3]

e In-situ Calibration using GPS Buoys: A primary method for absolute calibration involves the
use of GPS-equipped buoys.[2] These buoys are deployed at specific locations under the
satellite's ground track. The buoys measure their precise height relative to the sea surface,
which is then compared to the altimeter's measurement as it passes overhead. The
difference between these two measurements provides an estimate of the altimeter's bias.
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o Comparison with Tide Gauges: Data from a global network of coastal tide gauges are used

to verify the stability of the altimeter measurements over long periods. By comparing the sea

level trends measured by the tide gauges with those observed by the satellites, scientists

can detect and correct for any instrument drift.

o Cross-Calibration between Missions: When a new altimetry mission is launched, it is flown in

a tandem orbit with its predecessor for a period of time. This allows for a direct comparison

of their measurements, ensuring the continuity and consistency of the long-term sea level

record.[4]

Visualization

Satellite Observation

Altimetry Satellite

(e.g., Sentinel-6)

GPS Buoy Tide Gauge Network

In-situ Validation

Measurement

Sea Surface Height Precise Sea Surface Long-term Sea

Height

Level Record

Data Comparisc

Comparison &
Bias Calculation

Calibrated Sea Level Data

n & Calibration

Click to download full resolution via product page

Caption: Workflow for the calibration and validation of satellite altimetry data.
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Il. Soil Moisture

JPL's Soil Moisture Active Passive (SMAP) mission provides global high-resolution soil
moisture data, which has numerous applications in agriculture, water resource management,
and drought monitoring.[5][6][7]

Data Presentation

A comparative study of the SMAP Level 2 radiometer-only soil moisture product (L2_SM_P)
with other satellite-based soil moisture products reveals the following quantitative metrics.[8][9]
[10]
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Experimental Protocols

Validation of Satellite-Derived Soil Moisture:

The accuracy of satellite-based soil moisture products is assessed through rigorous validation
against ground-based measurements.[11][12][13]

e In-situ Soil Moisture Sensor Networks: Data from global networks of in-situ soil moisture
sensors, such as the International Soil Moisture Network (ISMN), provide the primary source
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for validation.[11] These sensors are installed at various depths in the soil and provide
continuous measurements of soil moisture content.

o Field Campaigns: Intensive field campaigns are conducted in various regions to collect a
large number of soil moisture samples. These campaigns often involve deploying temporary
sensor networks and collecting physical soil samples for laboratory analysis. The data
collected during these campaigns are used to validate satellite retrievals over a range of soll
types and vegetation conditions.

» Data Assimilation Models: Soil moisture data from satellites are often assimilated into land
surface models. The performance of these models in simulating other variables (e.g., runoff,
evapotranspiration) can provide an indirect validation of the satellite soil moisture data.
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Caption: Applications of SMAP satellite soil moisture data.

lll. Atmospheric Carbon Dioxide

The Orbiting Carbon Observatory-2 (OCO-2), a JPL mission, provides high-resolution global
measurements of atmospheric carbon dioxide (CO2), a key greenhouse gas. This data is
crucial for understanding the carbon cycle and its role in climate change.

Data Presentation

A comparison of column-averaged dry-air mole fraction of CO2 (XCO2) from OCO-2 and the
Japanese Greenhouse Gases Observing Satellite (GOSAT) against the Total Carbon Column
Observing Network (TCCON) provides the following validation metrics.[14][15][16][17]

Standard Deviation

. Mean Bias vs. . Correlation with
Satellite of Difference vs.
TCCON (ppm) TCCON (R)
TCCON (ppm)
0OCO-2 0.2671 t0 0.69 1.56 t0 0.97 0.91
GOSAT -0.4107 t0 0.92 2.2161t0 1.20 0.85

A direct comparison between OCO-2 and GOSAT shows a high level of consistency, with an
average deviation of 0.92 = 1.16 ppm and a correlation coefficient of 0.92.[15][17]

Experimental Protocols

Validation of Satellite-Based Greenhouse Gas Measurements:

The validation of satellite-derived greenhouse gas concentrations is a critical step to ensure the
data's accuracy and reliability for scientific research and policy-making.[18][19]

e Ground-Based Remote Sensing Networks: The primary method for validating satellite XCO2
data is through comparison with measurements from the Total Carbon Column Observing
Network (TCCON).[20] TCCON is a global network of ground-based Fourier Transform
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Spectrometers that provide highly accurate and precise measurements of the total column
abundance of CO2 and other greenhouse gases.

 Aircraft Campaigns: In-situ measurements of CO2 concentrations are collected at various
altitudes using instruments aboard aircraft.[21] These aircraft campaigns provide detailed
vertical profiles of CO2, which can be used to validate the column-averaged measurements
from satellites.

o Model Comparisons: Satellite data are compared with the output of global chemical transport
models. While not a direct validation, these comparisons help to identify potential biases and
inconsistencies in the satellite data.
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Caption: Workflow for using satellite data in epidemiological studies.

IV. Relevance to Drug Development Professionals
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The data from JPL's Earth-observing satellites can provide valuable context for drug
development professionals in several ways:

o Environmental Triggers of Disease: Satellite data can help identify and map environmental
factors, such as air pollution (PM2.5) and aeroallergens, that can trigger or exacerbate
diseases like asthma and other respiratory conditions.[22][23][24] This information can
inform the design of clinical trials by helping to select appropriate patient populations and
geographical locations.

o Geographic Variation in Disease Prevalence: By correlating satellite-derived environmental
data with epidemiological data, researchers can gain insights into the geographic distribution
of diseases and identify potential environmental risk factors. This can aid in understanding
the market potential for new drugs and targeting public health interventions.

o Climate Change and Health: Long-term satellite data records are essential for studying the
health impacts of climate change, such as the expansion of vector-borne diseases due to
warming temperatures. This information can guide the development of new treatments and
preventive strategies for climate-sensitive diseases.

o Real-World Evidence: Satellite data can be integrated with real-world health data to generate
evidence on the effectiveness of drugs in different environmental settings. This can support
regulatory submissions and post-market surveillance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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